Cas no 2229631-67-6 (3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid
• CAS No: 2229631-67-6
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6601935
• PubChem ID: 165679962
• Update Time: 2025-06-26

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid
• 2229631-67-6
• EN300-1882212
• 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-dimethylpropanoic acid

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-8-6-7-11(10-16)9-15(4,5)12(17)18/h11H,6-10H2,1-5H3,(H,17,18)
• InChI Key： QZFKIPLKPKDVQN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid (CAS: 2229631-67-6)

In recent years, the compound 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid (CAS: 2229631-67-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive compounds. The tert-butoxycarbonyl (Boc) protecting group and the piperidine moiety embedded within its structure make it a versatile building block for the construction of more complex pharmacophores.

Recent studies have focused on optimizing the synthetic pathways for 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces side reactions and enhances the scalability of the synthesis. This advancement is particularly relevant for industrial applications where large-scale production of high-purity intermediates is critical. The study also highlighted the compound's stability under various conditions, which is a key consideration for its use in multi-step synthetic routes.

Beyond its synthetic utility, research has delved into the biological activities of derivatives stemming from this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that modifications to the piperidine ring of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid yielded compounds with promising activity against neurodegenerative targets. Specifically, these derivatives exhibited inhibitory effects on enzymes implicated in Alzheimer's disease, suggesting potential therapeutic applications. The study underscored the importance of the Boc group in maintaining the bioavailability of these derivatives.

Another significant development involves the use of 2229631-67-6 in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in Nature Chemical Biology demonstrated that this compound serves as an effective linker in PROTAC molecules designed to target oncogenic proteins. The researchers noted that the rigidity imparted by the dimethylpropanoic acid moiety contributes to the stability of the ternary complex formed between the target protein, the E3 ubiquitin ligase, and the PROTAC. This finding opens new avenues for the design of next-generation targeted protein degraders.

In the realm of drug formulation, recent investigations have explored the physicochemical properties of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid. A comprehensive analysis published in Molecular Pharmaceutics in early 2024 revealed that the compound exhibits favorable solubility profiles in both aqueous and organic media, making it suitable for various delivery systems. The study also provided insights into its crystalline forms, which could impact the bioavailability of drugs incorporating this intermediate.

Looking forward, the versatility of 2229631-67-6 continues to inspire innovative research directions. Current efforts are focused on expanding its applications in peptide mimetics and as a scaffold for fragment-based drug discovery. The compound's ability to serve as a chiral building block also makes it valuable for the synthesis of enantiomerically pure pharmaceuticals. As research progresses, it is anticipated that new functionalizations of this core structure will yield compounds with enhanced pharmacological properties and reduced off-target effects.

In conclusion, 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylpropanoic acid represents a multifaceted tool in modern medicinal chemistry. Its applications span from synthetic intermediate to potential therapeutic agent, with recent studies continually uncovering new dimensions of its utility. The ongoing research into this compound and its derivatives promises to contribute significantly to the development of novel treatments for various diseases, particularly in the areas of oncology and neurodegenerative disorders.